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Compound of Interest

Compound Name: NNC-05-2045 hydrochloride

CAS No.: 184845-18-9

Cat. No.: B1679351

Get Quote

Non-GAT-1 GABA Uptake Inhibition: Mechanisms,
Protocols, and Efficacy
Executive Summary
NNC-05-2045 hydrochloride represents a pivotal tool compound in the study of GABAergic

neurotransmission, specifically distinguishing the anticonvulsant roles of non-GAT-1

transporters. Unlike Tiagabine (Gabitril), which selectively inhibits GAT-1, NNC-05-2045

exhibits a pharmacological profile that targets GAT-3 (mouse GAT4) and BGT-1 (mouse GAT2),

while sparing GAT-1.

This distinction is critical for epilepsy researchers. While GAT-1 inhibition is effective in kindling

models (focal seizures), NNC-05-2045 demonstrates superior efficacy in Maximal Electroshock

(MES) models (generalized tonic-clonic seizures).[1] This guide provides the technical

grounding to utilize NNC-05-2045 for investigating the functional heterogeneity of GABA

transporters and developing broad-spectrum anticonvulsants.
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Chemical Identity[2]
IUPAC Name: 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(4-methoxyphenyl)-4-piperidinol

hydrochloride

Class: Nipecotic acid derivative / Carbazole derivative[1]

Key Structural Feature: The 4-methoxyphenyl group distinguishes it from its analog NNC-05-

2090 (2-methoxyphenyl), influencing its specific receptor affinity profile.

Target Selectivity & Affinity
NNC-05-2045 is defined by its ability to inhibit GABA uptake in conditions where GAT-1 is

blocked.[1]

Target Affinity / IC50 Significance

GAT-1 Low Affinity (>10 µM)
Minimal effect on the primary

neuronal GABA transporter.

GAT-3 (mGAT4) High Potency

Primary mechanism for

anticonvulsant effect in MES

models.[1]

BGT-1 (mGAT2) Moderate Affinity
Contributes to extrasynaptic

GABA regulation.

Sigma Receptors nM

Significant off-target binding;

requires control in behavioral

assays.

D2 Receptors nM
Potential dopaminergic

modulation.

Mechanism of Action: The Non-GAT-1 Hypothesis
Standard anticonvulsants like Tiagabine increase synaptic GABA by blocking GAT-1, which is

predominantly neuronal. NNC-05-2045 targets glial transporters (GAT-3) and extrasynaptic

transporters.
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Mechanistic Causality:

Glial Uptake Blockade: GAT-3 is heavily expressed on astrocytes surrounding the synapse.

Blocking GAT-3 prevents GABA clearance into glial cells, forcing GABA to spill over into the

extrasynaptic space.

Tonic Inhibition: This spillover activates extrasynaptic GABA-A receptors, generating a

persistent "tonic" inhibitory current that raises the seizure threshold against generalized

discharges (MES model).

Visualization: Differential GABA Transport Inhibition

GABAergic Synapse

Presynaptic Neuron
(GABA Release)

Synaptic Cleft

Vesicular Release

Postsynaptic Neuron
(GABA-A Receptors)

Astrocyte / Glia
(GAT-3 Rich)

Spillover -> Tonic Inhibition
(Seizure Threshold Increase)

GAT-1 Reuptake

Phasic Inhibition

GAT-3 Uptake

Tiagabine
(GAT-1 Inhibitor)

BLOCKS GAT-1

NNC-05-2045
(GAT-3/BGT-1 Inhibitor)

BLOCKS GAT-3

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Differential targeting of GABA transporters. NNC-05-2045 targets glial GAT-3,

promoting extrasynaptic spillover and tonic inhibition, distinct from Tiagabine's presynaptic

GAT-1 blockade.

Preclinical Efficacy Analysis
The efficacy of NNC-05-2045 highlights the "GABA Transporter Heterogeneity" theory. It is less

effective in focal seizure models (Kindling) but highly potent in generalized seizure models

(MES/Sound-Induced).

Table 1: Comparative Anticonvulsant Potency (Rodent
Models)

Model Seizure Type
NNC-05-2045 (

)

Tiagabine (

)
Interpretation

MES (Maximal

Electroshock)

Generalized

Tonic-Clonic
29 µmol/kg > High Dose

Non-GAT-1

inhibition is

superior for

stopping

generalized tonic

extension.[1]

Audiogenic

(DBA/2 Mice)

Reflex /

Generalized
33-39 µmol/kg 0.4 µmol/kg

Effective, but

less potent than

GAT-1 inhibitors

in this specific

reflex model.

Amygdala

Kindling

Focal / Complex

Partial
Low Efficacy High Efficacy

GAT-1 blockade

is critical for

stopping focal

seizure

propagation;

GAT-3 is less

involved.
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Key Insight: Researchers should select NNC-05-2045 when studying generalized convulsive

thresholds rather than focal seizure acquisition.

Experimental Protocols
Protocol A: Differential Synaptosomal Uptake Assay
Objective: To verify non-GAT-1 activity by isolating transporter subtypes using pharmacological

occlusion.

Rationale: Standard cortical synaptosomes contain a mix of GAT-1 and GAT-3. To measure

NNC-05-2045's specific activity, GAT-1 must be silenced first.

Reagents:

-GABA (Radioligand)[1][2]

NNC-05-0711 (Selective GAT-1 inhibitor) or Tiagabine[1]

Synaptosomal preparation (Inferior Colliculus is preferred due to high GAT-3 expression).

Workflow:

Preparation: Homogenize Inferior Colliculus tissue in 0.32 M sucrose; centrifuge to isolate P2

synaptosomal fraction.

Occlusion Step: Pre-incubate aliquots with 1 µM NNC-05-0711 for 10 minutes at 30°C.

Why? This fully blocks GAT-1. Any remaining GABA uptake is mediated by GAT-3/BGT-1.

Challenge: Add NNC-05-2045 at increasing concentrations (

).

Uptake Initiation: Add

-GABA (10 nM final concentration) and incubate for 3 minutes.

Termination: Rapid filtration over GF/C glass fiber filters; wash 3x with ice-cold buffer.
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Analysis: Measure radioactivity via liquid scintillation counting.

Calculation: Plot % Inhibition vs. Log[Concentration]. The

in the presence of NNC-05-0711 represents specific Non-GAT-1 potency.

Protocol B: In Vivo Maximal Electroshock (MES) Test
Objective: To assess efficacy against generalized tonic-clonic seizures.

Self-Validating Control: The endpoint is binary (presence/absence of hindlimb extension). This

eliminates observer bias regarding seizure severity scoring.

Workflow:

Subjects: Male NMRI mice or Sprague-Dawley rats.

Dosing: Administer NNC-05-2045 (i.p.) 30 minutes prior to testing.

Vehicle: 10% HP-beta-cyclodextrin or saline (solubility check required).

Stimulation: Apply corneal electrodes.

Parameters: 50 mA (mice) or 150 mA (rats), 60 Hz, 0.2 sec duration.

Observation:

Positive Result (Protection): Absence of tonic hindlimb extension (angle > 90°).

Negative Result: Full extension.

Data Processing: Calculate

using Litchfield-Wilcoxon method.

Visualization: Experimental Logic Flow
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Figure 2: Parallel workflows for validating NNC-05-2045 specificity (In Vitro) and functional

efficacy (In Vivo).

Safety and Off-Target Considerations
When interpreting data derived from NNC-05-2045, researchers must account for its "dirty"

profile compared to highly selective tools.

Sigma Receptor Binding (

nM):

Sigma receptors modulate motor behavior and mood. High doses of NNC-05-2045 may

induce dystonia or hyperactivity independent of GABAergic mechanisms.

Control: Co-administer a selective Sigma antagonist (e.g., BD-1047) if motor side effects

confound seizure readouts.

Dopamine D2 Binding (

nM):

Potential for extrapyramidal side effects.
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Implication: Avoid using in models highly sensitive to dopaminergic tone (e.g., certain

chemically induced seizure models involving dopamine agonists) to prevent synergistic

artifacts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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